Cas no 1854649-90-3 (2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid)

• Product Name: 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid
• CAS No: 1854649-90-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6366248
• PubChem ID: 115016102
• Update Time: 2025-06-13

2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1798759
• 1854649-90-3
• 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid

• Inchi： 1S/C8H10N2O3/c1-5(2)10-4-6(3-9-10)7(11)8(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： RWOUMZSKUAHMMJ-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid

Comprehensive Overview of 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid (CAS No. 1854649-90-3)

The compound 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid (CAS No. 1854649-90-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a keto-acetic acid moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and enzyme inhibitors.

In recent years, the search for heterocyclic compounds with enhanced pharmacokinetic properties has intensified, and 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid fits this trend perfectly. Its isopropyl-substituted pyrazole core contributes to improved lipophilicity, a critical factor in drug design. This aligns with current industry focus on bioavailability optimization and targeted drug delivery, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Reaxys.

The synthetic versatility of this compound is another key advantage. It serves as a precursor for functionalized pyrazole derivatives, which are widely explored in crop protection and medicinal chemistry. With the global agrochemical market emphasizing sustainable pesticides, derivatives of this molecule could play a role in developing next-generation solutions. Meanwhile, its potential in kinase inhibition—a hot topic in oncology research—makes it relevant to cancer drug development pipelines.

From a technical perspective, the compound’s carboxylic acid group allows for straightforward derivatization, enabling the creation of amides, esters, and other conjugates. This flexibility is crucial for structure-activity relationship (SAR) studies, a frequently searched term among chemists. Additionally, its hydrogen-bonding capacity enhances interactions with biological targets, a feature highly valued in fragment-based drug design.

Environmental and regulatory considerations also highlight the importance of 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid. As industries shift toward green chemistry principles, this compound’s potential for low-toxicity intermediates aligns with trends in eco-friendly synthesis. Its stability under various pH conditions further supports its utility in industrial-scale applications, another trending search query in chemical engineering forums.

In summary, 2-oxo-2-[1-(propan-2-yl)-1H-pyrazol-4-yl]acetic acid (CAS No. 1854649-90-3) represents a multifaceted tool for modern chemistry. Its relevance to drug discovery, agrochemical innovation, and sustainable manufacturing ensures its continued prominence in scientific literature and patent filings. For researchers exploring pyrazole chemistry or carboxylic acid applications, this compound offers a robust platform for innovation.